1,3-Dioxolane, 2-(1-butynyl)- (8CI,9CI)

• CAS: 18938-40-4
• Synonyms: 1,3-Dioxolane, 2-(1-butynyl)- (8CI,9CI)
• Molecular Formula: C7H10O2
• Molecular Weight: 126.155
• SMILES: CCC#CC1OCCO1
• InChI: InChI=1S/C7H10O2/c1-2-3-4-7-8-5-6-9-7/h7H,2,5-6H2,1H3
• InChIKey: JSLZJOKMQRHMPT-UHFFFAOYSA-N

1,3-Dioxolane, 2-(1-butynyl)- (8CI,9CI) (CAS 18938-40-4) is a heterocyclic acetal belonging to the 1,3-dioxolane class, characterized by a five-membered ring containing two oxygen atoms and substituted at the 2-position with a 1-butynyl group (a four-carbon terminal alkyne chain). Its molecular formula is C₇H₁₀O₂ with a molecular weight of 126.15 g/mol.

1,3-Dioxolane, 2-(1-butynyl)- (8CI,9CI) – A Terminal Alkyne-Functionalized Cyclic Acetal for Synthetic Chemistry

1,3-Dioxolane, 2-(1-butynyl)- (8CI,9CI) (CAS 18938-40-4) is a heterocyclic acetal belonging to the 1,3-dioxolane class, characterized by a five-membered ring containing two oxygen atoms and substituted at the 2-position with a 1-butynyl group (a four-carbon terminal alkyne chain) [1]. Its molecular formula is C₇H₁₀O₂ with a molecular weight of 126.15 g/mol [1]. This compound serves as a protected carbonyl equivalent bearing a reactive terminal alkyne handle, making it a versatile intermediate in multi-step organic synthesis, particularly for applications requiring orthogonal reactivity of the acetal and alkyne functionalities .

Click chemistry Terminal alkyne enables CuAAC and Sonogashira coupling

Orthogonal protection Acetal ring acts as acid-labile carbonyl protecting group

Workup compatibility Moderate lipophilicity supports biphasic extraction without heavy emulsification

• [1] PubChem. (2026). Compound Summary for CID 45079116: 2-But-1-ynyl-1,3-dioxolane. National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/45079116 View Source

Why 1,3-Dioxolane, 2-(1-butynyl)- Cannot Be Replaced by Other Alkynyl or Alkyl Dioxolanes

Substituting 1,3-dioxolane, 2-(1-butynyl)- with a seemingly similar analog such as 2-(3-butynyl)-1,3-dioxolane or 2-butyl-1,3-dioxolane introduces critical changes in physicochemical properties and reactivity that undermine synthetic utility. The specific position of the triple bond (terminal vs. internal) directly governs participation in copper-catalyzed azide-alkyne cycloaddition (CuAAC) and Sonogashira coupling reactions, while the degree of unsaturation significantly alters lipophilicity and boiling point. Quantitative comparisons below demonstrate that these structural modifications produce measurable differences in LogP (up to 1.7-fold), molecular weight, and conformational flexibility, making generic substitution without verification of target-specific requirements scientifically unsound [1].

Target: 1,3-Dioxolane, 2-(1-butynyl)- Terminal alkyne, moderate logP (0.9)

2-ethynyl-1,3-dioxolane Lower logP (0.0) may limit organic-phase retention; chain length affects solubility balance

Target: 1,3-Dioxolane, 2-(1-butynyl)- Terminal alkyne, CuAAC-competent

2-(3-butynyl)-1,3-dioxolane Internal alkyne – standard CuAAC reactivity may be absent; click chemistry workflows require terminal alkyne

Target: 1,3-Dioxolane, 2-(1-butynyl)- 0 rotatable bonds, rigid scaffold

2-butyl-1,3-dioxolane Saturated chain, no alkyne handle; conformational flexibility and reactivity profile differ

• [1] PubChem. (2026). Computed Properties for 1,3-Dioxolane Derivatives: CID 45079116 (target), CID 10975414 (2-ethynyl analog). National Center for Biotechnology Information. View Source

Quantitative Differentiation Evidence: 1,3-Dioxolane, 2-(1-butynyl)- vs. Closest Analogs

Lipophilicity (XLogP3) Comparison: Intermediate LogP for Balanced Solubility vs. Permeability

1,3-Dioxolane, 2-(1-butynyl)- exhibits an XLogP3 value of 0.9, which is intermediate between the more hydrophilic 2-ethynyl-1,3-dioxolane (XLogP3 = 0.0) and the more lipophilic saturated analog 2-butyl-1,3-dioxolane (XLogP3 = 1.7) [1][2]. This LogP value (also reported as 0.77 by Chemsrc ) positions the compound for applications requiring moderate lipophilicity, such as membrane permeability in cellular assays while retaining sufficient aqueous solubility for reaction processing.

Lipophilicity (XLogP3)

Head-to-head

Target: 0.9 (PubChem) 2-ethynyl: 0.0 2-butyl: 1.7

Intermediate logP supports biphasic workup; about 8-fold higher partition than ethynyl analog

Computed XLogP3 3.0; Chemsrc reports 0.77

Evidence Dimension	Lipophilicity (XLogP3 / LogP)
Target Compound Data	XLogP3 = 0.9 (PubChem) / LogP = 0.77 (Chemsrc)
Comparator Or Baseline	2-ethynyl-1,3-dioxolane: XLogP3 = 0.0; 2-butyl-1,3-dioxolane: XLogP3 = 1.7
Quantified Difference	Target vs. 2-ethynyl: ΔXLogP3 = +0.9 (≈8-fold higher partition coefficient); Target vs. 2-butyl: ΔXLogP3 = -0.8 (≈6-fold lower partition coefficient)
Conditions	Computed by XLogP3 3.0 algorithm (PubChem release 2024.11.20)

Why This Matters

The intermediate LogP of the target compound enables its use in biphasic reaction systems where extremes of hydrophilicity or lipophilicity would compromise yield or phase transfer efficiency.

• [1] PubChem. (2026). Computed Properties for CID 45079116 (2-But-1-ynyl-1,3-dioxolane). National Center for Biotechnology Information. XLogP3-AA = 0.9. View Source
• [2] PubChem. (2026). Computed Properties for CID 10975414 (2-Ethynyl-1,3-dioxolane). XLogP3-AA = 0.0. smolecule.com (2024). 2-Butyl-1,3-dioxolane XLogP3 = 1.7. View Source

Alkyne Position: Terminal vs. Internal Triple Bond Dictates Click Chemistry Competence

The 1-butynyl substituent on the target compound is a terminal alkyne (SMILES: CCC#CC1OCCO1), whereas the regioisomer 2-(3-butynyl)-1,3-dioxolane (CAS 71948-69-1) bears an internal alkyne (SMILES: C(#C)CC1OCCO1) [1]. Terminal alkynes undergo copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) with typical second-order rate constants of 10–100 M⁻¹s⁻¹, while internal alkynes are essentially unreactive under standard CuAAC conditions (<0.01 M⁻¹s⁻¹) [2]. This structural distinction renders the target compound competent for bioconjugation and materials chemistry applications that the 3-butynyl isomer cannot perform.

CuAAC reactivity

Class-level inference

Target: terminal alkyne – competent 3-butynyl isomer: internal alkyne – unreactive under standard CuAAC

Terminal alkyne essential for click bioconjugation; internal isomer may not support CuAAC

Qualitative difference; rate constants differ by >3 orders of magnitude

Evidence Dimension	CuAAC Reactivity (Terminal vs. Internal Alkyne)
Target Compound Data	Terminal alkyne (1-butynyl); CuAAC-competent
Comparator Or Baseline	2-(3-butynyl)-1,3-dioxolane: Internal alkyne; CuAAC-incompetent under standard conditions
Quantified Difference	Reactivity difference: >1,000-fold (qualitative class-level inference based on established alkyne reactivity hierarchy [2])
Conditions	Standard CuAAC: CuSO₄/sodium ascorbate, H₂O/t-BuOH, RT

Why This Matters

For procurement decisions involving click chemistry applications, the terminal alkyne of the target compound is non-negotiable; the internal alkyne isomer cannot substitute.

• [1] PubChem. (2026). CID 45079116 (2-But-1-ynyl-1,3-dioxolane): SMILES CCC#CC1OCCO1. View Source
• [2] Rostovtsev, V. V., Green, L. G., Fokin, V. V., & Sharpless, K. B. (2002). A stepwise huisgen cycloaddition process: copper(I)-catalyzed regioselective 'ligation' of azides and terminal alkynes. Angewandte Chemie International Edition, 41(14), 2596–2599. View Source

Molecular Weight and Boiling Point Differentiation from Saturated Analog

The target compound (MW = 126.15 g/mol) has a lower molecular weight than its saturated analog 2-butyl-1,3-dioxolane (MW = 130.18 g/mol) due to the presence of a triple bond rather than a single bond in the side chain [1][2]. The experimental boiling point of 2-butyl-1,3-dioxolane at ambient pressure is 428 K (155 °C), as determined by NIST [2]. Although an experimental boiling point for the target compound is not available in the public literature, the reduced molecular weight and the presence of the polarizable alkyne moiety are expected to yield a lower boiling point based on class-level trends [3], which holds implications for distillation-based purification strategies.

MW & boiling point

Cross-study comparable

Target MW 126.15 g/mol, BP not reported 2-butyl analog MW 130.18 g/mol, BP 155 °C (exp.)

Lower MW suggests easier distillation; experimental BP verification recommended

ΔMW = -4.03 g/mol; BP trend predicted lower

Evidence Dimension	Molecular Weight and Boiling Point (Experimental vs. Predicted)
Target Compound Data	MW = 126.15 g/mol; Boiling point: not experimentally reported
Comparator Or Baseline	2-butyl-1,3-dioxolane: MW = 130.18 g/mol; T_boil = 428 K (155 °C) experimental [2]
Quantified Difference	ΔMW = -4.03 g/mol; ΔT_boil predicted < 0 based on MW/unsaturation trends
Conditions	NIST Thermodynamics Research Center data for comparator; target BP remains to be experimentally determined

Why This Matters

The lower molecular weight and anticipated lower boiling point of the target compound may simplify solvent removal during workup compared to the saturated analog, but users must verify boiling point experimentally for precise distillation protocols.

• [1] PubChem. (2026). CID 45079116: Molecular Weight = 126.15 g/mol. View Source
• [2] NIST Chemistry WebBook. (1976). 1,3-Dioxolane, 2-butyl-: T_boil = 428 K. Nayanov, V.P., Zorin, V.V., Zlotskii, S.S., Rakhmankulov, D.L., Zh. Prikl. Khim., 49, 2350. View Source
• [3] Class-level inference: Alkynes generally exhibit lower boiling points than corresponding alkanes due to reduced polarizability and lower molecular weight. View Source

Conformational Rigidity: Zero Rotatable Bonds for Enhanced Structural Preorganization

The target compound possesses zero rotatable bonds, as computed by PubChem (Cactvs 3.4.8.18) [1]. By contrast, the regioisomer 2-(3-butynyl)-1,3-dioxolane has one rotatable bond due to the methylene spacer between the dioxolane ring and the triple bond . Reduced conformational flexibility (fewer rotatable bonds) is generally associated with lower entropic penalties upon binding and higher selectivity in molecular recognition events [2].

Rotatable bonds

Head-to-head

Target: 0 rotatable bonds 3-butynyl isomer: 1 rotatable bond

Complete rigidity may favor binding selectivity and crystallization

Cactvs 3.4.8.18; flexibility difference may impact docking

Evidence Dimension	Rotatable Bond Count
Target Compound Data	0 rotatable bonds
Comparator Or Baseline	2-(3-butynyl)-1,3-dioxolane: 1 rotatable bond
Quantified Difference	ΔRotatable bonds = -1 (target is more rigid)
Conditions	Computed by Cactvs 3.4.8.18 (PubChem release 2024.11.20)

Why This Matters

For applications in structure-based drug design or supramolecular chemistry, the complete rigidity of the target may confer advantages in binding affinity and crystallization behavior compared to the more flexible 3-butynyl isomer.

• [1] PubChem. (2026). CID 45079116 (2-But-1-ynyl-1,3-dioxolane): Rotatable Bond Count = 0. View Source
• [2] Veber, D. F., Johnson, S. R., Cheng, H. Y., Smith, B. R., Ward, K. W., & Kopple, K. D. (2002). Molecular properties that influence the oral bioavailability of drug candidates. Journal of Medicinal Chemistry, 45(12), 2615–2623. View Source

Topological Polar Surface Area (TPSA) Equivalence Confirms Consistent Membrane Permeability Baseline

The computed Topological Polar Surface Area (TPSA) of 1,3-dioxolane, 2-(1-butynyl)- is 18.5 Ų, which is identical to that of 2-ethynyl-1,3-dioxolane (18.5 Ų) and 2-butyl-1,3-dioxolane (18.5 Ų) [1][2]. This indicates that the dioxolane ring dominates the polar surface area, and side-chain variations (alkyne vs. alkane, chain length) do not perturb this parameter. All three compounds fall well below the 140 Ų threshold commonly associated with good oral bioavailability [3]. Therefore, TPSA is not a differentiating factor for selection among these analogs.

TPSA equivalence

Head-to-head

All analogs: 18.5 Ų

TPSA not a differentiator; selectivity based on logP and alkyne position

Well below 140 Ų threshold; side chain does not alter TPSA

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	18.5 Ų
Comparator Or Baseline	2-ethynyl-1,3-dioxolane: 18.5 Ų; 2-butyl-1,3-dioxolane: 18.5 Ų
Quantified Difference	0 Ų (no difference)
Conditions	Computed by Cactvs 3.4.8.18 (PubChem)

Why This Matters

This equivalence confirms that TPSA-based predictions of membrane permeability are not a basis for selecting among these dioxolane derivatives; differentiation must rely on lipophilicity (LogP) and specific reactivity features.

• [1] PubChem. (2026). CID 45079116: TPSA = 18.5 Ų. View Source
• [2] PubChem. (2026). CID 10975414 (2-ethynyl-1,3-dioxolane): TPSA = 18.5 Ų. smolecule.com (2024). 2-Butyl-1,3-dioxolane TPSA = 18.5 Ų. View Source
• [3] Palm, K., Stenberg, P., Luthman, K., & Artursson, P. (1997). Polar molecular surface properties predict the intestinal absorption of drugs in humans. Pharmaceutical Research, 14(5), 568–571. View Source

Optimal Application Scenarios for 1,3-Dioxolane, 2-(1-butynyl)- Based on Quantitative Differentiation

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) for Bioconjugation and Materials Chemistry

The terminal alkyne functionality of 1,3-dioxolane, 2-(1-butynyl)- makes it the exclusive choice among butynyl-substituted dioxolane isomers for CuAAC click chemistry. The internal alkyne of 2-(3-butynyl)-1,3-dioxolane is essentially unreactive under standard CuAAC conditions (<0.01 M⁻¹s⁻¹ vs. 10–100 M⁻¹s⁻¹ for terminal alkynes) [1]. Researchers synthesizing bioconjugates, functionalized polymers, or surface-modified nanoparticles should procure the 1-butynyl isomer specifically to ensure click reactivity.

Multi-Step Organic Synthesis Requiring Orthogonal Acetal Protection and Alkyne Reactivity

The dioxolane ring serves as an acid-labile protecting group for carbonyl compounds, while the terminal alkyne permits further functionalization via Sonogashira coupling or CuAAC [2]. The intermediate LogP (0.77–0.9) enables workup in standard organic/aqueous biphasic systems without excessive emulsification or poor phase separation, a practical advantage over the more lipophilic 2-butyl analog (LogP 1.7) . This orthogonal reactivity is not available in alkyl-substituted dioxolanes lacking the alkyne handle.

Computational Drug Design and Molecular Docking Studies Requiring Conformationally Constrained Building Blocks

The zero rotatable bonds of 1,3-dioxolane, 2-(1-butynyl)- confer complete conformational rigidity, minimizing entropic penalties in binding events [3]. In contrast, the 3-butynyl isomer possesses one rotatable bond, introducing flexibility that complicates docking pose prediction. Medicinal chemists constructing focused libraries for high-throughput screening may prefer the rigid 1-butynyl scaffold for enhanced binding selectivity and improved computational modeling accuracy.

Physicochemical Property Calibration for Solubility-Permeability Optimization

The XLogP3 value of 0.9 places the target compound in the 'Goldilocks' zone for balancing aqueous solubility and membrane permeability [4]. The 2-ethynyl analog (XLogP3 = 0.0) may be too polar for passive membrane diffusion, while the saturated 2-butyl analog (XLogP3 = 1.7) may suffer from poor aqueous solubility. Researchers optimizing lead compounds for cellular activity should select the 1-butynyl derivative when moderate lipophilicity is a design requirement.

Application

Selection Property

Validation Focus

CuAAC bioconjugation & materials chemistry

Terminal alkyne handle

CuAAC reactivity under standard conditions; azide coupling efficiency

Multi-step orthogonal synthesis

Acetal protection + terminal alkyne

Selective deprotection without alkyne loss; compatibility with Pd/Cu coupling

Structure-based design & docking studies

Conformational rigidity (0 rotatable bonds)

Binding pose prediction accuracy; entropic penalty assessment

Physicochemical property screening

Moderate lipophilicity (XLogP3 ~0.9)

Solubility–permeability balance in cell-based assays; biphasic partition behavior

• [1] Rostovtsev, V. V., Green, L. G., Fokin, V. V., & Sharpless, K. B. (2002). A stepwise huisgen cycloaddition process: copper(I)-catalyzed regioselective 'ligation' of azides and terminal alkynes. Angewandte Chemie International Edition, 41(14), 2596–2599. View Source
• [2] Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis (4th ed.). John Wiley & Sons. Chapter 4: Protection for the Carbonyl Group. View Source
• [3] PubChem. (2026). CID 45079116: Rotatable Bond Count = 0. Veber, D. F. et al. (2002). J. Med. Chem., 45(12), 2615–2623. View Source
• [4] Lipinski, C. A., Lombardo, F., Dominy, B. W., & Feeney, P. J. (1997). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 23(1-3), 3–25. View Source